![molecular formula C16H15N3O3 B2938011 3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one CAS No. 895122-62-0](/img/structure/B2938011.png)
3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one, also known as FMMP, is a pyrazinone derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. FMMP is a small molecule that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.
Mechanism Of Action
The mechanism of action of 3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one is not fully understood, but it is believed to involve the inhibition of DNA topoisomerase II, an enzyme that is essential for DNA replication and cell division. 3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of the immune system. Additionally, 3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one has been shown to reduce inflammation and oxidative stress.
Advantages And Limitations For Lab Experiments
3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one has several advantages for lab experiments, including its small molecular size, which allows for easy synthesis and characterization. Additionally, 3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one has been shown to have low toxicity in animal studies. However, the limitations of 3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one include its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one, including the development of more efficient synthesis methods, the evaluation of its potential as an anticancer agent in vivo, and the investigation of its effects on other physiological systems. Additionally, further studies are needed to elucidate the mechanism of action of 3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one and to identify potential side effects.
Synthesis Methods
3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one has been synthesized using various methods, including the reaction of 4-methoxyphenylhydrazine with 2-furylacetaldehyde, followed by cyclization with ethyl acetoacetate in the presence of acetic anhydride. Another method involves the reaction of 4-methoxyphenylhydrazine with 2-furylacetonitrile, followed by cyclization with acetic anhydride. The yield of 3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one using these methods ranges from 40-60%.
Scientific Research Applications
3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one has been studied for its potential therapeutic applications, including its use as an anticancer agent and as a modulator of the immune system. 3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, 3-[(2-furylmethyl)amino]-1-(4-methoxyphenyl)pyrazin-2(1H)-one has been shown to modulate the immune system by increasing the production of cytokines and enhancing the activity of natural killer cells.
properties
IUPAC Name |
3-(furan-2-ylmethylamino)-1-(4-methoxyphenyl)pyrazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O3/c1-21-13-6-4-12(5-7-13)19-9-8-17-15(16(19)20)18-11-14-3-2-10-22-14/h2-10H,11H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXXDQBRMHVECOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C=CN=C(C2=O)NCC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-{[(Furan-2-yl)methyl]amino}-1-(4-methoxyphenyl)-1,2-dihydropyrazin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.